Cas no 1785110-20-4 (4-[(2-Bromo-5-methylphenyl)methyl]piperidine)

• Product Name: 4-[(2-Bromo-5-methylphenyl)methyl]piperidine
• CAS No: 1785110-20-4
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 6089168
• PubChem ID: 59105322
• Update Time: 2025-06-07

4-[(2-Bromo-5-methylphenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1668921
• 4-[(2-bromo-5-methylphenyl)methyl]piperidine
• 1785110-20-4
• 4-[(2-Bromo-5-methylphenyl)methyl]piperidine

• Inchi： 1S/C13H18BrN/c1-10-2-3-13(14)12(8-10)9-11-4-6-15-7-5-11/h2-3,8,11,15H,4-7,9H2,1H3
• InChI Key： IQASYDDBCMOWSO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CC1CCNCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-[(2-Bromo-5-methylphenyl)methyl]piperidine

4-[(2-Bromo-5-methylphenyl)methyl]piperidine: A Comprehensive Overview

4-[(2-Bromo-5-methylphenyl)methyl]piperidine, identified by the CAS number 1785110-20-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The presence of the bromine atom and methyl group on the phenyl ring introduces specific electronic and steric properties that make this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 4-[(2-Bromo-5-methylphenyl)methyl]piperidine typically involves a multi-step process, often starting with the preparation of the substituted phenyl bromide followed by its coupling with piperidine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions and improving overall yields. These improvements are particularly relevant in the context of drug discovery, where scalability and cost-effectiveness are critical.

In terms of applications, 4-[(2-Bromo-5-methylphenyl)methyl]piperidine has shown promise in several areas. Its role as an intermediate in the synthesis of bioactive compounds has been well-documented, particularly in the development of potential anticancer agents. Researchers have reported that this compound exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for further optimization.

The structural versatility of 4-[(2-Bromo-5-methylphenyl)methyl]piperidine also makes it an attractive candidate for exploring new chemical reactions. For instance, recent studies have demonstrated its utility in organocatalytic processes, where it serves as a substrate for enamine formation—a key step in asymmetric catalysis. This highlights its importance not only as a building block but also as a tool for advancing catalytic methodologies.

From a pharmacological perspective, the compound's interaction with biological systems is an area of active investigation. Preclinical studies have indicated that it may modulate certain receptor pathways, potentially offering therapeutic benefits in conditions such as inflammation or neurodegenerative diseases. However, further research is required to fully understand its pharmacokinetic profile and safety parameters.

The study of 4-[(2-Bromo-5-methylphenyl)methyl]piperidine also contributes to our understanding of molecular recognition and drug design principles. Its ability to adopt specific conformations under different solvent conditions has been explored using computational modeling techniques, providing insights into its potential binding modes with target proteins.

In conclusion, 4-[(2-Bromo-5-methylphenyl)methyl]piperidine, CAS No. 1785110-20-4, stands as a notable example of how structural complexity can be harnessed to advance both chemical synthesis and biomedical research. Its diverse applications and ongoing exploration underscore its significance in contemporary scientific endeavors.